Cas no 1197954-30-5 (2-(4-methylphenoxymethyl)-1,3-thiazole-4-carbaldehyde)

• Product Name: 2-(4-methylphenoxymethyl)-1,3-thiazole-4-carbaldehyde
• CAS No: 1197954-30-5
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 4576968
• Update Time: 2025-06-08

2-(4-methylphenoxymethyl)-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenoxymethyl)-1,3-thiazole-4-carbaldehyde

• Inchi： 1S/C12H11NO2S/c1-9-2-4-11(5-3-9)15-7-12-13-10(6-14)8-16-12/h2-6,8H,7H2,1H3
• InChI Key： BLJUMITVSFOABQ-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)N=C1COC1=CC=C(C)C=C1

Additional information on 2-(4-methylphenoxymethyl)-1,3-thiazole-4-carbaldehyde

2-(4-Methylphenoxymethyl)-1,3-thiazole-4-carbaldehyde (CAS No. 1197954-30-5): An Overview

2-(4-Methylphenoxymethyl)-1,3-thiazole-4-carbaldehyde (CAS No. 1197954-30-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole class of heterocyclic compounds and is characterized by its unique structural features, which include a thiazole ring and a substituted phenyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-(4-methylphenoxymethyl)-1,3-thiazole-4-carbaldehyde is particularly noteworthy due to its potential applications in drug discovery and development. The thiazole ring is a common motif in many biologically active compounds, including antibiotics, antifungal agents, and anticancer drugs. The substitution with a 4-methylphenoxymethyl group further enhances its reactivity and selectivity, making it an attractive candidate for the synthesis of targeted therapeutic agents.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported the synthesis and biological evaluation of a series of thiazole-based compounds as potential inhibitors of protein kinases. The results showed that compounds containing the 2-(4-methylphenoxymethyl)-1,3-thiazole-4-carbaldehyde scaffold exhibited significant inhibitory activity against several kinases involved in cancer progression. This finding underscores the potential of this compound as a lead structure for the development of new anticancer drugs.

In addition to its role in drug discovery, 2-(4-methylphenoxymethyl)-1,3-thiazole-4-carbaldehyde has also been explored for its use in the synthesis of fluorescent probes and imaging agents. A study published in Bioconjugate Chemistry (2021) demonstrated that this compound can be effectively conjugated with various fluorophores to create highly sensitive and selective probes for cellular imaging applications. The unique electronic properties of the thiazole ring and the substituted phenyl group contribute to the enhanced fluorescence properties of these probes, making them valuable tools for studying cellular processes at the molecular level.

The synthetic accessibility of 2-(4-methylphenoxymethyl)-1,3-thiazole-4-carbaldehyde is another factor that contributes to its widespread use in research. Several efficient synthetic routes have been developed to prepare this compound, including multistep reactions involving nucleophilic substitution, condensation, and oxidation steps. These synthetic methods are well-documented in the literature and can be readily adapted by researchers working in both academic and industrial settings.

The physical and chemical properties of 2-(4-methylphenoxymethyl)-1,3-thiazole-4-carbaldehyde have been extensively characterized. It is typically obtained as a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for use in a wide range of chemical reactions and analytical techniques.

In terms of safety and handling, 2-(4-methylphenoxymethyl)-1,3-thiazole-4-carbaldehyde should be stored under dry conditions at room temperature to prevent degradation. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and goggles to avoid skin contact or inhalation. While it is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound.

The future prospects for 2-(4-methylphenoxymethyl)-1,3-thiazole-4-carbaldehyde are promising. Ongoing research continues to explore its potential applications in various fields, including drug discovery, materials science, and analytical chemistry. As new synthetic methods and biological assays are developed, it is likely that this compound will find even more diverse uses in both academic and industrial settings.

In conclusion, 2-(4-methylphenoxymethyl)-1,3-thiazole-4-carbaldehyde (CAS No. 1197954-30-5) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physical properties make it an attractive intermediate for the synthesis of bioactive molecules and imaging agents. As research in this area continues to advance, it is expected that this compound will play an increasingly important role in the development of new therapeutic agents and diagnostic tools.